Cas no 2171996-75-9 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171996-75-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6006562
• PubChem ID: 165540271
• Update Time: 2025-10-31

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid
• EN300-1494910
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid
• 2171996-75-9

• Inchi： 1S/C26H30N2O6/c1-3-26(2,24(31)27-14-16-12-13-22(34-16)23(29)30)28-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： WYEYUEJNEAYDQW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid

Introduction to 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171996-75-9)

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171996-75-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-MeVal-Oxalyl-Lys(Mmt)-OH, is a derivative of amino acids and plays a crucial role in the synthesis of peptides and proteins. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The molecular structure of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

The compound also features a methylated valine residue (L-MeVal) and an oxalyl lysine residue (Oxalyl-Lys(Mmt)). The methylated valine enhances the hydrophobicity of the peptide, which can be beneficial in improving its stability and bioavailability. The oxalyl lysine residue, protected by a 4-methyltrityl (Mmt) group, provides additional functional groups that can be further modified or conjugated to other molecules, such as drugs or targeting ligands.

Recent advancements in the field have highlighted the potential applications of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound can be used to synthesize peptides with enhanced biological activity and reduced immunogenicity. These peptides have been explored for their potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In cancer research, peptides synthesized using this compound have demonstrated promising results in targeting specific receptors on cancer cells. The enhanced stability and bioavailability of these peptides make them suitable for use in targeted drug delivery systems. Additionally, the ability to modify the oxalyl lysine residue with various functional groups allows for the creation of multifunctional peptides that can simultaneously deliver therapeutic agents and imaging agents.

In neurodegenerative disorders, such as Alzheimer's disease, peptides derived from 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid have shown potential in crossing the blood-brain barrier (BBB). This property is crucial for delivering therapeutic agents directly to the brain, where they can exert their effects on diseased neurons. The ability to modify these peptides with targeting ligands further enhances their specificity and efficacy.

Infectious diseases pose another area where this compound has shown promise. Peptides synthesized using this building block have been designed to target specific bacterial or viral proteins, thereby inhibiting their replication or spread. The modular nature of these peptides allows for rapid optimization and adaptation to emerging pathogens, making them valuable tools in the fight against infectious diseases.

Beyond its applications in therapeutic development, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid has also found use in basic research. Its unique properties make it an excellent tool for studying protein-protein interactions, post-translational modifications, and other fundamental biological processes. Researchers have utilized this compound to create model systems that mimic natural protein structures, providing insights into the mechanisms underlying various biological phenomena.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171996-75-9) is a versatile and powerful tool in the fields of medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential building block for the synthesis of advanced peptides and proteins with a wide range of applications in therapeutics and basic research. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.